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Compound Name: Thioacetone
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Thioacetone, with the CAS Registry Number 4756-05-2, is an organosulfur compound and the
simplest thioketone, with the chemical formula (CHz)2CS.[1] It is the sulfur analog of acetone,
where the oxygen atom is replaced by a sulfur atom. This substitution, however, results in a
molecule with remarkably different properties. Thioacetone is a volatile, orange to brown liquid
that is notoriously known for its incredibly potent and unpleasant odor, often cited as one of the
worst-smelling substances known.[1][2] Beyond its olfactory notoriety, thioacetone is a highly
reactive and unstable compound, readily polymerizing at temperatures above -20 °C.[1] This
technical guide provides an in-depth overview of the chemical properties, synthesis, handling,
and polymerization of thioacetone, tailored for professionals in research and development.

Chemical and Physical Properties

Thioacetone's unique properties are a direct consequence of the carbon-sulfur double bond.
The C=S bond is weaker and more polarizable than the C=0 bond in acetone, leading to its
high reactivity.[2] A summary of its key physical and chemical properties is presented in the
table below.
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Property Value Reference(s)
CAS Registry Number 4756-05-2 [2]

Molecular Formula CsHeS [2]

Molecular Weight 74.15 g/mol [2]
Appearance Orange to brown liquid [1112]

Melting Point -55 °C [1]

Boiling Point 70 °C [1]

Stability Unstable above -20 °C [11[2]

Odor Extremely unpleasant, (2]

sulfurous, leek-like

Spectroscopic Data

The characterization of thioacetone is primarily achieved through spectroscopic methods,
which must be conducted at low temperatures to prevent polymerization.

Spectroscopic Data Value Reference(s)

1H NMR (Proton Nuclear

6 =1.9 ppm (singlet 1
Magnetic Resonance) ppm (singlet) [1]

C-S bond absorption at 1085

and 643 cm~1; geminal methyl

pair absorptions at 2950, 2900, [1]
1440, 1150, 1360, and 1375

cm~?

Infrared (IR) Spectroscopy

Experimental Protocols

Due to its instability, thioacetone is typically prepared in situ for immediate use or generated
from its more stable cyclic trimer, trithioacetone.
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Synthesis of Trithioacetone (CAS: 828-26-2)

Trithioacetone serves as a stable precursor for the generation of monomeric thioacetone.[1]
Materials:

Acetone

» Hydrogen sulfide (H2S) gas

e Anhydrous zinc chloride (ZnCl2)

e Benzene

o Water

o Three-necked round-bottomed flask

e Gas inlet tube

e Stirring apparatus

e Cooling bath

e Separatory funnel

« Distillation apparatus

Procedure:

e In a fume hood, equip a three-necked round-bottomed flask with a gas inlet tube, a
mechanical stirrer, and a gas outlet.

e Add 600 mL of acetone and 200 g of anhydrous zinc chloride powder to the flask.[3]

e Cool the mixture to below 10 °C using a cooling bath while stirring.[3]

o Bubble hydrogen sulfide gas through the solution, maintaining the temperature below 10 °C.
[3] The reaction is typically carried out for 5 to 15 hours.[3]
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 After the reaction is complete, transfer the mixture to a separatory funnel and add 600 mL of
water to dissolve the zinc chloride.[3]

o Extract the aqueous layer twice with 150 mL portions of benzene.[3]
e Wash the combined benzene layers with 150 mL of water.[3]

e The benzene can be removed by distillation under normal pressure. The crude
trithioacetone can then be purified by vacuum distillation at 104-110 °C / 1 kPa to yield the
final product.[3]

Generation of Thioacetone via Pyrolysis of
Trithioacetone

Monomeric thioacetone is obtained by the thermal cracking of trithioacetone.[1][4]
Materials:

Trithioacetone

Quartz tube

Tube furnace

Vacuum pump

Cold trap (e.g., cooled with liquid nitrogen or dry ice/acetone)

Procedure:

e Set up a pyrolysis apparatus consisting of a quartz tube packed with quartz rings placed
inside a tube furnace.

o Connect one end of the quartz tube to a flask containing trithioacetone and the other end to
a series of cold traps cooled to -78 °C or lower, followed by a vacuum pump.[4][5]

» Heat the tube furnace to a temperature between 500-650 °C.[4][5]
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» Reduce the pressure of the system to 5-20 mm of Hg.[4][5]

o Gently heat the flask containing trithioacetone to allow its vapors to be drawn through the
hot quartz tube.

e The monomeric thioacetone will be formed in the hot zone and immediately trapped in the
cold traps as a red-orange liquid.[5]

e Itis crucial to maintain the low temperature of the traps to prevent immediate polymerization
of the collected thioacetone.

Signaling Pathways and Logical Relationships

The synthesis of thioacetone is a two-step process starting from acetone. This can be
visualized as a straightforward pathway.

Synthesis of Trithioacetone

Generation of Thioacetone

Pyrolysis
+ 3 H2S Trithioacetone (500-650 °C, vacuum) >
y

Hydrogen Sulfide

Acetone

Click to download full resolution via product page

Caption: Synthesis pathway of thioacetone from acetone.

Polymerization of Thioacetone

Thioacetone is highly prone to polymerization, which can occur spontaneously or be initiated.

[1]

Spontaneous Polymerization
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Above -20 °C, thioacetone readily polymerizes to form a white solid that is a mixture of a linear
polymer with the repeating unit -[C(CHs)2-S]- and the cyclic trimer, trithioacetone.[1]

Procedure for Spontaneous Polymerization:

o Allow a sample of freshly prepared, cold thioacetone to warm to a temperature between -10
to -20 °C.

e The polymerization will proceed over a period of 20-25 hours, resulting in the formation of a
solid polymer.[6]

Initiated Polymerization

The polymerization of thioacetone can be initiated by free-radical initiators.[6]

Materials:

 Purified thioacetone

o Free-radical initiator (e.g., triethylborane-oxygen redox system)

e Low-temperature reaction vessel

Procedure:

e Cool a solution of purified thioacetone to the desired low temperature (e.g., -78 °C).[6]

« Introduce a suitable free-radical initiator system. For example, the triethylborane-oxygen
redox system has been shown to be effective.[6]

e The polymerization will proceed rapidly to yield a solid polymer.[6]

Polymer Properties

The properties of poly(thioacetone) can vary depending on the method of preparation.
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Property Value Reference(s)
Mean Molecular Weight 2,000 - 14,000 g/mol [1]
Melting Point 70-125°C [1]

The polymerization process can be visualized as follows:

Spontaneous (> -20 °C)

or Initiated Poly(thioacetone)

Thioacetone Monomer Spontaneous (> -20 °C)

Trithioacetone

Click to download full resolution via product page

Caption: Polymerization pathways of thioacetone.

Safety and Handling

Thioacetone is an extremely hazardous substance due to its intense and noxious odor, which
can cause physiological reactions such as nausea and vomiting even at very low
concentrations.[2] It is also a skin irritant.[1]

Personal Protective Equipment (PPE):

o Respiratory Protection: Work must be conducted in a high-efficiency fume hood. A self-
contained breathing apparatus (SCBA) may be necessary for handling larger quantities or in
case of a spill.[7]

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile) are required.[7]
o Eye Protection: Chemical safety goggles or a face shield must be worn.[8]

o Skin and Body Protection: A lab coat and appropriate protective clothing are necessary to
prevent skin contact.[7]
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Storage and Disposal:

o Thioacetone must be stored at or below -20 °C in a tightly sealed container to prevent
polymerization and the escape of its odor.[2][7]

» All waste containing thioacetone or its trimer must be treated as hazardous waste and
disposed of according to institutional and local regulations. Decontamination of glassware
and equipment can be performed by rinsing with a solution of bleach.[9][10]

Conclusion

Thioacetone (CAS 4756-05-2) is a fascinating yet challenging molecule for chemical research.
Its high reactivity and extreme odor necessitate careful handling and specialized experimental
setups. This guide provides a foundational understanding of its properties, synthesis, and
polymerization, offering valuable information for researchers and professionals working with
this unique organosulfur compound. The detailed protocols and safety information herein are
intended to promote safe and effective research practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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